Cas no 122008-86-0 (3-fluoro-4-(4-hydroxyphenoxy)benzonitrile)

• Product Name: 3-fluoro-4-(4-hydroxyphenoxy)benzonitrile
• CAS No: 122008-86-0
• MF: C₁₃H₈FNO₂
• MW: 229.206526756287
• CID: 2617848
• PubChem ID: 22152688
• Update Time: 2025-04-21

3-fluoro-4-(4-hydroxyphenoxy)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-4-(4-hydroxyphenoxy)benzonitrile
• SCHEMBL8616842
• 122008-86-0
• DTXCID00573749
• DTXSID70622995

• Inchi： 1S/C13H8FNO2/c14-12-7-9(8-15)1-6-13(12)17-11-4-2-10(16)3-5-11/h1-7,16H
• InChI Key： AWZMGTJMKXQLPR-UHFFFAOYSA-N
• SMILES： FC1C=C(C#N)C=CC=1OC1C=CC(=CC=1)O

Computed Properties

• Exact Mass: 229.05390666Da
• Monoisotopic Mass: 229.05390666Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 53.3Ų